Cas no 64730-01-4 (4-Piperidinamine,1-(3-cyclohexen-1-ylmethyl)-)

• Product Name: 4-Piperidinamine,1-(3-cyclohexen-1-ylmethyl)-
• CAS No: 64730-01-4
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• MDL: MFCD04114948
• CID: 501167
• PubChem ID: 53407205
• Update Time: 2025-04-19

4-Piperidinamine,1-(3-cyclohexen-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine,1-(3-cyclohexen-1-ylmethyl)-
• 1-(cyclohex-3-en-1-ylmethyl)piperidin-4-amine
• 1-CYCLOHEX-3-ENYLMETHYL-PIPERIDIN-4-YLAMINE,
• 1-(1-cyclohex-3-enylmethyl)-4-piperidinamine
• 4-Piperidinamine,1-(3-cyclohexen-1-ylmethyl)
• 1-Cyclohex-3-enylmethyl-piperidin-4-ylamine
• Methyl 2-[(sulfamoyl)methyl]benzoate
• 1-Cyclohex-3-enylmethyl-piperidin-4-ylamine hydrochloride, AldrichCPR
• AKOS011223399
• DTXSID00695814
• AB19327
• 64730-01-4
• A834870
• 1-[(Cyclohex-3-en-1-yl)methyl]piperidin-4-amine
• CS-0454543

• MDL： MFCD04114948
• Inchi： 1S/C12H22N2/c13-12-6-8-14(9-7-12)10-11-4-2-1-3-5-11/h1-2,11-12H,3-10,13H2
• InChI Key： IFDXHDOCXPKDDX-UHFFFAOYSA-N
• SMILES： N1(CCC(CC1)N)CC1CC=CCC1

Computed Properties

• Exact Mass: 194.17800
• Monoisotopic Mass: 194.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 1.6

Experimental Properties

• Density: 0.979
• Boiling Point: 284 ºC
• Flash Point: 117 ºC
• PSA: 29.26000
• LogP: 2.40400

4-Piperidinamine,1-(3-cyclohexen-1-ylmethyl)- Security Information

• Hazard Category Code： 22-37/38-41-52
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines